Cas no 1260872-85-2 (4-(4-methyl-3-nitrophenyl)piperidine)

• Product Name: 4-(4-methyl-3-nitrophenyl)piperidine
• CAS No: 1260872-85-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5855874
• PubChem ID: 129954355
• Update Time: 2025-10-29

4-(4-methyl-3-nitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methyl-3-nitrophenyl)piperidine
• 1260872-85-2
• EN300-1171790

• Inchi： 1S/C12H16N2O2/c1-9-2-3-11(8-12(9)14(15)16)10-4-6-13-7-5-10/h2-3,8,10,13H,4-7H2,1H3
• InChI Key： RDOPSRLWMJDRJN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C1CCNCC1)=O

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4-methyl-3-nitrophenyl)piperidine

Chemical Profile of 4-(4-methyl-3-nitrophenyl)piperidine (CAS No. 1260872-85-2)

4-(4-methyl-3-nitrophenyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 1260872-85-2, is a significant compound in the realm of pharmaceutical chemistry. This piperidine derivative features a nitro-substituted aromatic ring and a methyl group, which contribute to its unique chemical properties and potential biological activities. The compound has garnered attention in recent years due to its structural features that make it a promising candidate for further investigation in medicinal chemistry.

The structural motif of 4-(4-methyl-3-nitrophenyl)piperidine consists of a piperidine ring linked to a phenyl ring substituted with a nitro group at the 3-position and a methyl group at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the nitro group enhances the compound's lipophilicity and potential for metabolic stability, while the piperidine core is known for its ability to modulate central nervous system (CNS) activity.

In recent years, there has been growing interest in developing novel piperidine derivatives as pharmacological agents. The nitro-substituted aromatic ring in 4-(4-methyl-3-nitrophenyl)piperidine has been explored for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Preclinical studies have suggested that such derivatives may exhibit properties relevant to treating neurological and psychiatric disorders. The methyl group at the para position of the phenyl ring further fine-tunes the molecule's pharmacokinetic profile, enhancing its bioavailability and target engagement.

One of the most compelling aspects of 4-(4-methyl-3-nitrophenyl)piperidine is its versatility in drug design. The piperidine scaffold is a common pharmacophore in many FDA-approved drugs, known for its ability to interact with biological receptors effectively. By incorporating a nitro-substituted phenyl ring, researchers can explore new chemical space, potentially identifying compounds with improved efficacy and reduced side effects compared to existing therapies. This approach aligns with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are guided by detailed understanding of molecular interactions.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-(4-methyl-3-nitrophenyl)piperidine. Molecular docking studies have been instrumental in predicting how this compound might interact with specific protein targets, such as enzymes and receptors involved in disease pathways. These studies have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts. Additionally, virtual screening techniques have allowed researchers to identify analogs with enhanced properties, paving the way for more targeted development programs.

The synthesis of 4-(4-methyl-3-nitrophenyl)piperidine presents an interesting challenge due to the need for precise functionalization of both the piperidine and phenyl rings. Current synthetic strategies often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have recently made it possible to streamline some synthetic routes, reducing costs and improving scalability. These developments are crucial for translating promising candidates like 4-(4-methyl-3-nitrophenyl)piperidine from laboratory research into viable therapeutic options.

The pharmacological profile of 4-(4-methyl-3-nitrophenyl)piperidine is still under active investigation, but preliminary findings suggest several potential applications. Its ability to modulate dopamine receptor activity makes it a candidate for treating conditions such as Parkinson's disease and depression. Furthermore, its interaction with serotonin receptors may offer benefits in managing anxiety disorders. As more data becomes available from preclinical studies, researchers will be better positioned to assess its therapeutic potential and identify optimal dosing regimens.

Regulatory considerations play a critical role in advancing compounds like 4-(4-methyl-3-nitrophenyl)piperidine through clinical development. Ensuring compliance with Good Manufacturing Practices (GMP) and navigating stringent regulatory pathways are essential steps before human trials can commence. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are necessary to facilitate this process efficiently. The growing interest in novel CNS therapeutics provides a favorable environment for such collaborations, increasing the likelihood that compounds like 4-(4-methyl-3-nitrophenyl)piperidine will progress through development pipelines.

In conclusion,4-(4-methyl-3-nitrophenyl)piperidine (CAS No. 1260872-85-2) represents an exciting area of research within pharmaceutical chemistry. Its unique structural features offer potential advantages in treating neurological and psychiatric disorders, while ongoing studies continue to uncover new insights into its mechanisms of action. As synthetic methodologies improve and computational tools become more sophisticated,this compound holds promise as a lead structure or building block for future drug development efforts.